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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sch 32615 is a potent inhibitor of Neutral Endopeptidase (NEP), also known as enkephalinase
or neprilysin. NEP is a zinc-containing metalloprotease that plays a crucial role in inactivating a
variety of signaling peptides, including enkephalins, substance P, and natriuretic peptides.[1][2]
[3] By inhibiting NEP, Sch 32615 prevents the degradation of these peptides, thereby
potentiating their physiological effects. This document provides detailed protocols for an in vitro
fluorometric assay to measure the inhibitory activity of Sch 32615 on NEP.

Mechanism of Action: Sch 32615 acts as a competitive inhibitor of Neutral Endopeptidase. It
binds to the active site of the enzyme, preventing the cleavage of its natural substrates. This
inhibition leads to an accumulation of endogenous peptides that are normally degraded by
NEP, resulting in enhanced downstream signaling.

Quantitative Data Summary

The inhibitory potency of Sch 32615 against Neutral Endopeptidase is summarized in the table
below. This data is critical for designing experiments and interpreting results.
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Compound Target Parameter Value (nM) Reference
Neutral
Sch 32615 Endopeptidase K i 19.5+0.9 [4]

(Enkephalinase)

Table 1: Inhibitory Potency of Sch 32615.

Signaling Pathway Diagram

The following diagram illustrates the role of Neutral Endopeptidase in signal termination and
the mechanism of its inhibition by Sch 32615.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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